Cas no 885276-47-1 (Imidazo[1,2-a]pyridine-2-carboxylicacid, 6-nitro-3-phenyl-, methyl ester)

• Product Name: Imidazo[1,2-a]pyridine-2-carboxylicacid, 6-nitro-3-phenyl-, methyl ester
• CAS No: 885276-47-1
• MF: C₁₅H₁₁N₃O₄
• MW: 297.265543222427
• CID: 711357
• PubChem ID: 57355246
• Update Time: 2024-12-09

Imidazo[1,2-a]pyridine-2-carboxylicacid, 6-nitro-3-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-2-carboxylicacid, 6-nitro-3-phenyl-, methyl ester
• 6-Nitro-3-phenyl-imidazo[1,2-a]pyridine-2-carboxylic acid methyl ester
• methyl 6-nitro-3-phenylimidazo[1,2-a]pyridine-2-carboxylate
• DTXSID30722985
• 885276-47-1
• AB28849
• METHYL6-NITRO-3-PHENYLIMIDAZO[1,2-A]PYRIDINE-2-CARBOXYLATE
• DB-077674

• Inchi： 1S/C15H11N3O4/c1-22-15(19)13-14(10-5-3-2-4-6-10)17-9-11(18(20)21)7-8-12(17)16-13/h2-9H,1H3
• InChI Key： FHYNTIUTGDLUND-UHFFFAOYSA-N
• SMILES： C12=NC(C(OC)=O)=C(C3=CC=CC=C3)N1C=C([N+]([O-])=O)C=C2

Computed Properties

• Exact Mass: 297.07500
• Monoisotopic Mass: 297.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• PSA: 89.42000
• LogP: 3.21930
• pka: -0.35±0.50(Predicted)